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Compound of Interest

Compound Name: JC124

Cat. No.: B15610524 Get Quote

JC124 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability testing and storage conditions of

JC124, a selective NLRP3 inflammasome inhibitor.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for JC124 powder?

For optimal stability, JC124 powder should be stored under the following conditions:

Storage Temperature Duration

-20°C 3 years

4°C 2 years

Q2: How should I prepare and store JC124 stock solutions?

JC124 is soluble in DMSO. To prepare a stock solution, dissolve the powder in newly opened,

anhydrous DMSO. For in vivo experiments, various solvent systems can be used.

Stock Solution Storage:

-80°C: Up to 6 months
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-20°C: Up to 1 month[1]

To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into

single-use volumes.

Q3: What solvents can be used to prepare JC124 for in vivo administration?

Several solvent formulations have been used for in vivo studies. The choice of solvent will

depend on the specific experimental requirements. Here are some examples:

Protocol
Solvent
Composition

Final
Concentration

Notes

1

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.08 mg/mL (5.43

mM)

Results in a clear

solution.[1]

2

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

2.08 mg/mL (5.43

mM)

Results in a

suspended solution;

may require

sonication.[1]

3
10% DMSO, 90%

Corn Oil

≥ 2.08 mg/mL (5.43

mM)

Results in a clear

solution.[1]

Note: If precipitation occurs during preparation, gentle heating and/or sonication can be used to

aid dissolution.[1] For in vivo experiments, it is recommended to prepare fresh working

solutions daily.

Troubleshooting Guide
Issue 1: I am observing high variability in my in vitro assay results.

High variability in in vitro assays can stem from several factors related to compound stability

and handling.
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High Variability in Results

Compound Degradation in Media Compound Precipitation Inconsistent Dosing

Instability in aqueous buffer at 37°C Reaction with media components pH of media Poor kinetic solubility Incorrect solvent for final dilution Inaccurate pipetting of stock solution Repeated freeze-thaw cycles

Perform stability check in PBS Test stability with/without serum Determine kinetic solubility Use calibrated pipettes Aliquot stock solutions

Sample Preparation Analysis

Prepare T=0 Sample Incubate Solution Prepare Time-Point Samples HPLC Analysis Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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